Cas no 1333735-86-6 (2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide
• CAS No: 1333735-86-6
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5748394
• PubChem ID: 53596869
• Update Time: 2025-05-24

2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032988010
• 2-(1,3-benzodioxol-5-yl)-N-(2-cyanobutan-2-yl)-1,3-thiazole-4-carboxamide
• 1333735-86-6
• Z1023342294
• 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide
• EN300-26689301
• 2-(1,3-dioxaindan-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C16H15N3O3S/c1-3-16(2,8-17)19-14(20)11-7-23-15(18-11)10-4-5-12-13(6-10)22-9-21-12/h4-7H,3,9H2,1-2H3,(H,19,20)
• InChI Key： IUNQAWVHUTXSML-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC(C#N)(C)CC)=O)N=C1C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide

Compound CAS No. 1333735-86-6: A Comprehensive Overview

Compound CAS No. 1333735-86-6, also known as 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide is characterized by a combination of functional groups that contribute to its versatility. The benzodioxol moiety, a derivative of benzene with two oxygen atoms in a cyclic structure, plays a crucial role in stabilizing the molecule and enhancing its reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, further adds to the compound's unique electronic properties.

Recent studies have highlighted the potential of this compound in the field of pharmaceuticals. Researchers have explored its ability to act as a bioisostere, a structural analog that can mimic the activity of other compounds while offering improved pharmacokinetic properties. This has led to investigations into its role as a lead compound in drug discovery programs targeting various therapeutic areas, including anti-inflammatory agents and neuroprotective drugs.

In addition to its pharmaceutical applications, Compound CAS No. 1333735-86-6 has shown promise in the realm of material science. Its ability to form stable complexes with metal ions has made it a candidate for use in the development of advanced materials such as catalysts and sensor devices. Recent advancements in nanotechnology have further expanded its potential applications in the creation of nanostructured materials with tailored properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the preparation of the benzodioxol derivative and subsequent coupling reactions to form the final product. Researchers have also explored alternative synthetic pathways to improve efficiency and reduce costs, leveraging cutting-edge techniques such as continuous flow chemistry and microwave-assisted synthesis.

From an environmental standpoint, the ecological impact of Compound CAS No. 1333735-86-6 has been carefully assessed to ensure its safe use in various applications. Studies have demonstrated that it exhibits low toxicity and minimal environmental persistence, making it a favorable choice for eco-friendly industrial processes.

In conclusion, Compound CAS No. 1333735-86-6, or 2-(2H-1,3-benzodioxol-5-yl)-N-(1-cyano-1-methylpropyl)-1,3-thiazole-4-carboxamide, represents a groundbreaking advancement in modern chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key player in both academic research and industrial innovation.